Cas no 82578-45-8 ((S)-3-Hydroxy-butyric acid tert-butyl ester)
(S)-3-Hydroxy-butyric acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-hydroxybutanoate
- (+)-tert-Butyl (S)-3-hydroxybutyrate
- (S)-3-Hydroxy-Butyric Acid Tert-Butyl Ester
- (S)-3-Hydroxybutyric acid tert-butyl ester
- Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (S)-
- tert-butyl (3S)-3-hydroxybutanoate
- (S)-3-hydroxybutanoic acid tert-butyl ester
- (S)-3-Hydroxybutansaeure-t-butylester
- 3-hydroxybutyric acid tert-butyl ester
- t-Butyl (S)-(+)-3-hydroxybutanoate
- tert-butyl (S)-3-hydroxybutanoate
- tert-butyl (S)-3-hydroxybutyrate
- 1,1-Dimethylethyl (3S)-3-hydroxybutanoate (ACI)
- Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (S)- (ZCI)
- (S)-(+)-tert-Butyl 3-hydroxybutyrate
- (S)-tert-Butyl-3-hydroxybutyrate
- (S)-tert-Butyl3-hydroxybutanoate
- SCHEMBL607503
- (s)-t-butyl-3-hydroxybutanoate
- MFCD00040559
- AKOS015913254
- 82578-45-8
- tert-Butyl (S)-(+)-3-hydroxybutyrate
- DTXSID50436219
- DS-1196
- (+)-tert-Butyl(S)-3-hydroxybutyrate
- Butanoic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3S)-
- CS-0313136
- DB-075853
- (S)-3-Hydroxy-butyric acid tert-butyl ester
-
- MDL: MFCD00040559
- Inchi: 1S/C8H16O3/c1-6(9)5-7(10)11-8(2,3)4/h6,9H,5H2,1-4H3/t6-/m0/s1
- InChI Key: PKPVFILAHLKSNJ-LURJTMIESA-N
- SMILES: O(C(=O)C[C@@H](O)C)C(C)(C)C
Computed Properties
- Exact Mass: 160.11000
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.960
- Boiling Point: 228 ºC
- Flash Point: 87 ºC
- Refractive Index: 1.422
- PSA: 46.53000
- LogP: 1.09900
- Solubility: Not determined
(S)-3-Hydroxy-butyric acid tert-butyl ester Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Safety Instruction: S23; S24/25
- Storage Condition:Sealed in dry,2-8°C
(S)-3-Hydroxy-butyric acid tert-butyl ester Customs Data
- HS CODE:2918199090
- Customs Data:
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
(S)-3-Hydroxy-butyric acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR905870-1g |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 95% | 1g |
£160.00 | 2024-07-20 | |
| Apollo Scientific | OR905870-5g |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 95% | 5g |
£395.00 | 2024-07-20 | |
| TRC | H956308-100mg |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 100mg |
$58.00 | 2023-05-18 | ||
| TRC | H956308-250mg |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | H956308-500mg |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 500mg |
$460.00 | 2023-05-18 | ||
| TRC | H956308-1g |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 1g |
130.00 | 2021-08-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S71390-250mg |
Tert-butyl (3S)-3-hydroxybutanoate |
82578-45-8 | 250mg |
¥428.0 | 2021-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S845590-250mg |
(S)-tert-Butyl 3-hydroxybutanoate |
82578-45-8 | 95% | 250mg |
498.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WE838-1g |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 95+% | 1g |
1410CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WE838-10g |
(S)-3-Hydroxy-butyric acid tert-butyl ester |
82578-45-8 | 95+% | 10g |
8556CNY | 2021-05-08 |
(S)-3-Hydroxy-butyric acid tert-butyl ester Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
1.2 Reagents: Aluminum alloy, nonbase, Al,Hg Solvents: Tetrahydrofuran , Water
Production Method 5
1.2 Reagents: Hydrogen Solvents: Ethanol ; 12 h, 50 atm, 80 °C; 80 °C → rt
Production Method 6
Production Method 7
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane
2.2 Reagents: Aluminum alloy, nonbase, Al,Hg Solvents: Tetrahydrofuran , Water
Production Method 8
2.1 Catalysts: m-Chloroperbenzoic acid
Production Method 9
(S)-3-Hydroxy-butyric acid tert-butyl ester Raw materials
- Butanoic acid, 3-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester, (2R,3S)-
- 1,1-Dimethylethyl (2S,3S)-3-hydroxy-2-(methylthio)butanoate
- BUTANOIC ACID, 2-(METHYLTHIO)-3-OXO-, 1,1-DIMETHYLETHYL ESTER
- Tert-butyl acetoacetate
- methyl 3-oxobutanoate
(S)-3-Hydroxy-butyric acid tert-butyl ester Preparation Products
(S)-3-Hydroxy-butyric acid tert-butyl ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on (S)-3-Hydroxy-butyric acid tert-butyl ester
Introduction to (S)-3-Hydroxy-butyric acid tert-butyl ester (CAS No. 82578-45-8)
The compound (S)-3-Hydroxy-butyric acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 82578-45-8, is a significant molecule in the field of chemo-biopharmaceutical research. This compound belongs to the class of esters derived from hydroxy-butyric acid, a metabolite that plays a crucial role in various biological processes. The stereochemical configuration at the chiral center, specifically the (S) configuration, imparts unique properties that make this compound of considerable interest in synthetic chemistry and pharmacology.
3-Hydroxy-butyric acid itself is an important intermediate in the metabolism of amino acids and fatty acids. Its esters, such as the tert-butyl ester, are often employed as key intermediates in the synthesis of more complex molecules. The tert-butyl group enhances the stability of the hydroxy-butyric acid moiety, making it a valuable tool in organic synthesis for protecting and functionalizing reactive sites.
In recent years, there has been growing interest in the potential applications of (S)-3-Hydroxy-butyric acid tert-butyl ester in pharmaceutical research. Hydroxy-butyric acid derivatives have been explored for their roles in modulating neural pathways and metabolic processes. The stereochemistry of the (S) configuration is particularly significant, as it influences the biological activity of the molecule. Studies have shown that enantiomerically pure compounds can exhibit distinct pharmacological profiles compared to their racemic counterparts.
One of the most compelling areas of research involving (S)-3-Hydroxy-butyric acid tert-butyl ester is its potential use as a chiral building block in drug development. The ability to selectively synthesize enantiomerically pure compounds has revolutionized the pharmaceutical industry, leading to more effective and targeted therapies. The tert-butyl ester group provides a versatile handle for further functionalization, allowing chemists to design novel molecules with tailored properties.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (S)-3-Hydroxy-butyric acid tert-butyl ester. These methods often involve asymmetric synthesis techniques that leverage chiral catalysts or auxiliaries to achieve high enantiomeric purity. Such developments have not only improved access to this compound but also paved the way for exploring its applications in other fields, such as materials science and agrochemicals.
The biological significance of hydroxy-butyric acid derivatives extends beyond their role as metabolic intermediates. They have been implicated in various physiological processes, including neurotransmission and energy homeostasis. The (S)-configuration of (S)-3-Hydroxy-butyric acid tert-butyl ester may confer specific interactions with biological targets, making it a promising candidate for further investigation.
In conclusion, (S)-3-Hydroxy-butyric acid tert-butyl ester (CAS No. 82578-45-8) represents a fascinating compound with diverse applications in chemo-biopharmaceutical research. Its unique stereochemical and structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.
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